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Compound of Interest

Compound Name: 2-Amino-5-fluorobenzoic acid

Cat. No.: B014672 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Amino-5-fluorobenzoic acid. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational procedures and proper disposal.

Chemical Identity:

Name: 2-Amino-5-fluorobenzoic acid

Synonyms: 5-Fluoroanthranilic acid[1][2]

CAS Number: 446-08-2[1][2]

Molecular Formula: C₇H₆FNO₂[1]

Molecular Weight: 155.13 g/mol [1]

Hazard Identification and Classification
2-Amino-5-fluorobenzoic acid is classified as a hazardous substance. The primary hazards

are summarized in the table below.
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation[1][2][3]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1][2][3]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 2-
Amino-5-fluorobenzoic acid.

Protection Type
Specific
Recommendations

Rationale

Eye/Face Protection Tight-sealing safety goggles.[2]
Prevents eye contact which

can cause serious irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected prior to use.

[1]

Prevents skin contact, as the

acid is a known skin irritant.

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Use a NIOSH/MSHA approved

respirator or a dust mask (type

N95) if dust is generated or for

large-scale operations and

emergencies.

Prevents respiratory tract

irritation from dust inhalation.
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Operational and Handling Plan
Engineering Controls:

Always use 2-Amino-5-fluorobenzoic acid in a well-ventilated area.[1][2]

The use of a local exhaust ventilation system or a chemical fume hood is highly

recommended to minimize exposure.

Eyewash stations and safety showers must be readily accessible in the immediate work

area.[2]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of damage.

Dispensing: When weighing or transferring the solid material, do so in a designated area,

such as a fume hood, to control dust. Avoid creating dust.[1]

Solution Preparation: If preparing solutions, add the solid to the solvent slowly.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1][2] Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact.[1]

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Spill Cleanup Protocol:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area of the spill.

Personal Protection: Before addressing the spill, don the appropriate PPE, including

respiratory protection, chemical-resistant gloves, and eye protection.

Containment: Prevent the spread of the spill. For dry spills, carefully sweep up the material,

avoiding the generation of dust.[1][2]

Collection: Place the swept-up material into a suitable, clearly labeled, and sealed container

for disposal.[1][2]

Decontamination: Clean the spill area thoroughly. Prevent runoff from entering drains.[1]

Disposal: Treat all contaminated materials and cleaning supplies as hazardous waste.

Disposal Plan
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2-Amino-5-fluorobenzoic acid and any materials contaminated with it are to be considered

hazardous waste.

Waste Collection: Collect all waste containing 2-Amino-5-fluorobenzoic acid in designated,

sealed, and clearly labeled containers.

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[1] Do not dispose of it down the drain or in regular trash.

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for safely handling 2-Amino-5-
fluorobenzoic acid.
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Caption: Logical workflow for the safe handling of 2-Amino-5-fluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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